Cas no 2228300-49-8 (3-3,3,3-trifluoro-2-(trifluoromethyl)propylpyrrolidin-3-ol)

3-3,3,3-Trifluoro-2-(trifluoromethyl)propylpyrrolidin-3-ol is a fluorinated pyrrolidine derivative characterized by its unique trifluoromethyl and hydroxyl functional groups. This compound exhibits high stability and lipophilicity due to its fluorine-rich structure, making it valuable in pharmaceutical and agrochemical research. The presence of both hydroxyl and trifluoromethyl groups enhances its potential as a versatile intermediate for synthesizing bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its structural features contribute to improved metabolic stability and binding affinity in target applications. The compound’s well-defined stereochemistry further supports its utility in enantioselective synthesis. Suitable for controlled reactions, it is typically handled under inert conditions to preserve its reactive functional groups.
3-3,3,3-trifluoro-2-(trifluoromethyl)propylpyrrolidin-3-ol structure
2228300-49-8 structure
Product Name:3-3,3,3-trifluoro-2-(trifluoromethyl)propylpyrrolidin-3-ol
CAS No:2228300-49-8
MF:C8H11F6NO
MW:251.169463396072
CID:6004089
PubChem ID:165780026
Update Time:2025-06-15

3-3,3,3-trifluoro-2-(trifluoromethyl)propylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-3,3,3-trifluoro-2-(trifluoromethyl)propylpyrrolidin-3-ol
    • 3-[3,3,3-trifluoro-2-(trifluoromethyl)propyl]pyrrolidin-3-ol
    • 2228300-49-8
    • EN300-1940217
    • Inchi: 1S/C8H11F6NO/c9-7(10,11)5(8(12,13)14)3-6(16)1-2-15-4-6/h5,15-16H,1-4H2
    • InChI Key: BGLDEHXWZBOPOT-UHFFFAOYSA-N
    • SMILES: FC(C(C(F)(F)F)CC1(CNCC1)O)(F)F

Computed Properties

  • Exact Mass: 251.07448295g/mol
  • Monoisotopic Mass: 251.07448295g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 32.3Ų

3-3,3,3-trifluoro-2-(trifluoromethyl)propylpyrrolidin-3-ol Pricemore >>

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Additional information on 3-3,3,3-trifluoro-2-(trifluoromethyl)propylpyrrolidin-3-ol

Introduction to 3-3,3,3-trifluoro-2-(trifluoromethyl)propylpyrrolidin-3-ol (CAS No. 2228300-49-8) in Modern Chemical Research

3-3,3,3-trifluoro-2-(trifluoromethyl)propylpyrrolidin-3-ol, identified by the CAS number 2228300-49-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by its unique structural features, including a pyrrolidine backbone substituted with fluorinated alkyl groups. The presence of multiple fluorine atoms introduces distinct electronic and steric properties, making this molecule a valuable candidate for various applications in drug discovery and material science.

The significance of fluorinated compounds in medicinal chemistry cannot be overstated. Fluorine atoms are known to modulate the pharmacokinetic and pharmacodynamic properties of molecules, often enhancing their bioavailability, metabolic stability, and binding affinity to biological targets. In the case of 3-3,3,3-trifluoro-2-(trifluoromethyl)propylpyrrolidin-3-ol, the combination of a trifluoromethyl group and a trifluoropropyl chain on the pyrrolidine ring contributes to its unique reactivity and potential utility in designing novel therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex fluorinated structures like 3-3,3,3-trifluoro-2-(trifluoromethyl)propylpyrrolidin-3-ol. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have played a crucial role in accessing these molecules with high precision. The ability to tailor the fluorine substituents allows researchers to fine-tune the properties of the compound, making it adaptable for diverse applications.

In the realm of drug development, 3-3,3,3-trifluoro-2-(trifluoromethyl)propylpyrrolidin-3-ol has been explored as a potential scaffold for small-molecule drugs. Its pyrrolidine core is a common motif in bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The fluorinated side chains enhance the compound's lipophilicity and binding interactions, which are critical factors in drug design. Preliminary studies suggest that derivatives of this compound may exhibit promising activities in modulating pathways relevant to neurological disorders and inflammatory conditions.

The structural features of CAS No. 2228300-49-8 also make it an interesting candidate for materials science applications. Fluorinated compounds are widely used in advanced materials due to their thermal stability, chemical resistance, and unique electronic properties. For instance, this molecule could be investigated as a component in liquid crystals or as a precursor for high-performance polymers. The presence of both trifluoromethyl and trifluoropropyl groups provides a balance between flexibility and rigidity, which is advantageous for material design.

One of the most compelling aspects of studying 3-3,3,3-trifluoro-2-(trifluoromethyl)propylpyrrolidin-3-ol is its potential in addressing unmet medical needs. Ongoing research is focused on identifying new therapeutic applications by modifying its core structure or exploring its interactions with biological systems. Computational modeling techniques have been instrumental in predicting how this compound might behave within complex biological environments, providing insights into its potential efficacy and safety profiles.

The synthesis and characterization of CAS No. 2228300-49-8 have been facilitated by modern analytical tools such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques allow researchers to confirm the structure of the compound with high accuracy and understand its molecular interactions at a detailed level. Such advancements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

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